Cas no 1706428-68-3 (5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 1706428-68-3
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 5690146
• PubChem ID: 102568039
• Update Time: 2025-11-06

5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1706428-68-3
• 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylicacid
• 5,6-Difluoro-1,2,3,4-tetrahydro-quinoline-2-carboxylic acid
• 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• 2-Quinolinecarboxylic acid, 5,6-difluoro-1,2,3,4-tetrahydro-

• Inchi： 1S/C10H9F2NO2/c11-6-2-4-7-5(9(6)12)1-3-8(13-7)10(14)15/h2,4,8,13H,1,3H2,(H,14,15)
• InChI Key： CNPJXHPOCZXPDV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CCC(C(=O)O)N2)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 377.4±42.0 °C(Predicted)
• pka: 1.92±0.20(Predicted)

Additional information on 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

Introduction to 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1706428-68-3)

5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1706428-68-3, is a fluorinated tetrahydroquinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a subject of extensive research for potential therapeutic applications.

The structural motif of 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid incorporates fluorine atoms at the 5th and 6th positions of the quinoline ring system. The presence of these fluorine substituents is strategically important as it can modulate the electronic properties and metabolic stability of the molecule. Fluorinated compounds are widely recognized for their enhanced binding affinity and improved pharmacokinetic profiles, which are critical factors in drug development.

In recent years, there has been a surge in the exploration of fluorinated tetrahydroquinolines due to their promising pharmacological properties. These derivatives have shown potential in various biological assays, including anti-inflammatory, antiviral, and anticancer activities. The unique electronic environment created by the fluorine atoms allows for precise tuning of the molecule's interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and selectivity. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against specific disease pathways without significant off-target effects.

The chemical synthesis of 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid presents both challenges and opportunities. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve this goal. These techniques not only facilitate the synthesis but also allow for the introduction of additional functional groups that can further enhance biological activity.

From a medicinal chemistry perspective, 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure—such as altering the substitution patterns or introducing different heterocyclic moieties—scientists can gain insights into the factors that contribute to its biological potency. This information is crucial for optimizing drug candidates and advancing them towards clinical development.

The pharmacological profile of 5,6-Difluoro-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has been investigated in several preclinical models. Initial studies have revealed its potential in modulating key signaling pathways involved in inflammation and cancer progression. For example, derivatives of this compound have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and Janus kinases (JAK), which are central mediators in these pathways. Such findings highlight its therapeutic promise in conditions where these pathways are dysregulated.

Moreover，the metabolic stability of 5,6-Difluoro-1,2,3，4-tetrahydroquinoline-2-carboxylic acid has been a focus of research due to its implications for drug bioavailability and duration of action。 Fluorine atoms can influence the rate at which a molecule is metabolized by enzymes such as cytochrome P450 (CYP). By understanding these interactions， chemists can design analogs that exhibit optimal metabolic profiles， thereby improving drug efficacy and reducing side effects。

The integration of computational methods into the study of 5，6-Difluoro-1，2，3，4-tetrahydroquinoline-2-carboxylic acid has further accelerated progress in drug discovery。 Molecular modeling techniques， such as docking simulations and quantum mechanical calculations， allow researchers to predict how this compound interacts with biological targets at an atomic level。 These predictions are invaluable for guiding synthetic efforts and prioritizing candidates for experimental validation。

Recent advances in biotechnology have also enabled the exploration of 5，6-Difluoro-1，2，3，4-tetrahydroquinoline-2-carboxylic acid in combination therapies。 By pairing this compound with other agents that target different aspects of a disease pathway， researchers aim to achieve synergistic effects that could surpass those observed with single-agent treatments。 Such approaches are particularly relevant in complex diseases like cancer， where multiple mechanisms contribute to disease progression。

The future directions for research on 5，6-Difluoro-1，2，3，4-tetrahydroquinoline-2-carboxylic acid are multifaceted。 Continued investigation into its pharmacological properties will be essential for identifying new therapeutic applications。 Additionally， exploring novel synthetic routes to improve scalability and cost-effectiveness will be crucial for moving promising candidates into clinical trials。 Collaborative efforts between academia and industry will also play a pivotal role in translating laboratory discoveries into tangible medical breakthroughs。